![molecular formula C16H14FN5O2 B2533502 2-(4-cyclopropyl-1-(4-fluorophenyl)-7-oxo-1H-pyrazolo[3,4-d]pyridazin-6(7H)-yl)acetamide CAS No. 1105237-23-7](/img/structure/B2533502.png)
2-(4-cyclopropyl-1-(4-fluorophenyl)-7-oxo-1H-pyrazolo[3,4-d]pyridazin-6(7H)-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Molecular Structure Analysis
The molecular structure of this compound is complex, with several functional groups. The InChI code for this compound is1S/C14H11FN4O/c15-9-3-5-10 (6-4-9)19-13-11 (7-16-19)12 (8-1-2-8)17-18-14 (13)20/h3-7,17H,1-2H2, (H,18,20)
. Physical and Chemical Properties Analysis
The compound has a predicted density of1.59±0.1 g/cm3
. The molecular weight of this compound is 327.319
.
Scientific Research Applications
Novel Coordination Complexes and Antioxidant Activity
Novel Co(II) and Cu(II) coordination complexes constructed from pyrazole-acetamide : Research involving pyrazole-acetamide derivatives has led to the synthesis and characterization of coordination complexes with cobalt (Co) and copper (Cu) ions. These complexes were studied for their antioxidant activity, showcasing significant in vitro antioxidant properties as determined by various assays. The study highlights the importance of hydrogen bonding in the self-assembly process of these complexes and their potential antioxidant applications (K. Chkirate et al., 2019).
Anticancer Activity
Novel Fluoro Substituted Benzo[b]pyran with Anti-Lung Cancer Activity : Research on fluoro-substituted compounds, including the synthesis of pyrazole and pyrimidine derivatives, has shown anticancer activity against lung, breast, and CNS cancer cell lines at low concentrations. This work demonstrates the potential of fluoro-substituted compounds in cancer treatment, with specific emphasis on lung cancer (A. G. Hammam et al., 2005).
Fluorogenic Dyes
Synthesis of 2-arylideneimidazo[1,2-a]pyrazine-3,6,8(2H,5H,7H)-triones : The oxidation of 4-arylidene-2-methyl-1H-imidazol-5(4H)-ones with selenium dioxide has led to compounds with potential use as fluorogenic dyes. These compounds exhibit significant shifts in absorption and emission spectra, suggesting their applicability in fluorogenic applications (E. Zaitseva et al., 2020).
Antimicrobial Agents
Synthesis and Antimicrobial Evaluation of Novel Heterocyclic Compounds : A study focused on synthesizing new heterocyclic compounds incorporating sulfamoyl moiety for potential use as antimicrobial agents. The research underscores the versatility of cyanoacetamide derivatives in creating compounds with promising antibacterial and antifungal activities (E. Darwish et al., 2014).
Properties
IUPAC Name |
2-[4-cyclopropyl-1-(4-fluorophenyl)-7-oxopyrazolo[3,4-d]pyridazin-6-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14FN5O2/c17-10-3-5-11(6-4-10)22-15-12(7-19-22)14(9-1-2-9)20-21(16(15)24)8-13(18)23/h3-7,9H,1-2,8H2,(H2,18,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SDKBYZVBSVUCNY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C2=NN(C(=O)C3=C2C=NN3C4=CC=C(C=C4)F)CC(=O)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14FN5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
327.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.